N-(4-ethoxyphenyl)-4-(2-pyridinyl)-1-piperazinecarboxamide

• IUPAC Name: N-(4-ethoxyphenyl)-4-pyridin-2-ylpiperazine-1-carboxamide
• InChI: InChI=1S/C18H22N4O2/c1-2-24-16-8-6-15(7-9-16)20-18(23)22-13-11-21(12-14-22)17-5-3-4-10-19-17/h3-10H,2,11-14H2,1H3,(H,20,23)
• InChI Key: UPOHUDPCVXSZHF-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)N2CCN(CC2)C3=CC=CC=N3
• Molecular Formula: C18H22N4O2
• Molecular Weight: 326.4 g/mol

Description

N-(4-ethoxyphenyl)-4-(2-pyridinyl)-1-piperazinecarboxamide, also known as EPPA, is a chemical compound that has gained attention in scientific research for its potential application in various fields.

Mechanism of Action

The mechanism of action of N-(4-ethoxyphenyl)-4-(2-pyridinyl)-1-piperazinecarboxamide is not fully understood, but it is believed to involve the inhibition of specific enzymes and receptors. This compound has been shown to inhibit the activity of the enzyme histone deacetylase, which is involved in gene expression regulation. Additionally, this compound has been shown to bind to the sigma-1 receptor, which is involved in various physiological processes, including pain perception, neuroprotection, and immune modulation.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In cancer cells, this compound has been shown to induce cell cycle arrest and apoptosis, leading to the inhibition of tumor growth. In animal models of Parkinson's disease, this compound has been shown to protect dopaminergic neurons from oxidative stress and inflammation. Additionally, this compound has been shown to inhibit the replication of influenza and HIV viruses.

Advantages and Limitations for Lab Experiments

N-(4-ethoxyphenyl)-4-(2-pyridinyl)-1-piperazinecarboxamide has several advantages for lab experiments, including its stability and solubility in various solvents. However, this compound has limitations, including its low water solubility and potential toxicity at high concentrations.

Future Directions

There are several future directions for N-(4-ethoxyphenyl)-4-(2-pyridinyl)-1-piperazinecarboxamide research. One area of interest is the development of this compound-based therapeutics for cancer and neurological disorders. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential as an antiviral agent. Finally, the synthesis and optimization of this compound derivatives may lead to the development of more potent and selective compounds for various applications.

Synthesis Methods

N-(4-ethoxyphenyl)-4-(2-pyridinyl)-1-piperazinecarboxamide can be synthesized through a multistep process involving the reaction of 4-ethoxyaniline with 2-bromopyridine, followed by the reaction with 1-piperazinecarboxamide. The final product is obtained through purification and isolation processes.

Scientific Research Applications

N-(4-ethoxyphenyl)-4-(2-pyridinyl)-1-piperazinecarboxamide has been studied for its potential use as a therapeutic agent in various diseases, including cancer, neurological disorders, and infectious diseases. This compound has been shown to exhibit anti-proliferative activity against cancer cells and to have neuroprotective effects in animal models of Parkinson's disease. Additionally, this compound has been explored for its potential as an antiviral agent against influenza and HIV.